Cas no 918896-70-5 (1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl-)

• Product name: 1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl-
• CAS No: 918896-70-5
• MF: C₁₃H₁₈O₄
• MW: 238.27962
• CID: 768936
• PubChem ID: 16094889

1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl-
• 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methylbutan-1-one
• SCHEMBL3174244
• 918896-70-5
• DTXSID00582472

• Inchi： InChI=1S/C13H18O4/c1-5-7(2)12(15)11-10(17-4)6-9(14)8(3)13(11)16/h6-7,14,16H,5H2,1-4H3
• InChI Key： FDTJSHFNUMGUHU-UHFFFAOYSA-N
• SMILES： CCC(C)C(=O)C1=C(C=C(C(=C1O)C)O)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų